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Compound of Interest

Compound Name: 3-Bromopyridine-2,5-diamine
CAS No.: 896160-69-3
Cat. No.: B3025333
Get Quote
. J

Executive Summary & Core Directive

Do not treat this chemical as general organic waste. 3-Bromopyridine-2,5-diamine (CAS:
114292-91-0) presents a dual-hazard profile: it is a halogenated aromatic and a basic amine.
Improper disposal leads to two specific failure modes:

e Immediate Safety Risk: Mixing with acidic waste streams triggers exothermic neutralization,
potentially over-pressurizing waste containers.

e Environmental/Regulatory Failure: Incineration of brominated compounds in standard non-
halogenated kilns can catalyze the formation of polybrominated dibenzo-p-dioxins (PBDDS),
which are persistent environmental toxins.

Operational Mandate: This compound must be segregated into Halogenated Waste streams
destined for high-temperature incineration with flue gas scrubbing.

Chemical Profile & Hazard Identification

Understanding the molecular behavior is the first step in a self-validating safety system.
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Data

Operational Implication

Chemical Name

3-Bromopyridine-2,5-diamine

Target Compound

CAS Number

114292-91-0

Use for waste manifesting

Molecular Formula

CsHeBrNs

High Nitrogen/Bromine content

Physical State

Solid (typically brown/off-white

powder)

Dust inhalation risk

Acidity/Basicity

Basic (Pyridine nitrogen + 2

amines)

INCOMPATIBLE with acids

Reactivity

Sensitive to strong oxidizers

Risk of fire/explosion with

nitrates/peroxides

GHS Hazards

H315, H319, H335 (Irritant)

Requires Eye/Skin/Respiratory

protection

RCRA Class

Not P/U listed; Characteristic

(Toxic/Reactive)

Treat as Halogenated

Hazardous Waste

The Segregation Logic (Self-Validating System)

To ensure safety, the disposal process must follow a logical segregation hierarchy. This

prevents "silent" chemical reactions in the waste container.

The "Why" Behind the Protocol

e The Amine Factor: As a base, 3-Bromopyridine-2,5-diamine will accept protons from acids.

If you pour this into a "General Organic Waste" carboy that contains acetic or hydrochloric

acid, it will generate heat. In a closed vessel, this causes pressure buildup and potential

rupture.

e The Halogen Factor: The bromine atom requires the waste to be burned at >1100°C with

specific scrubbers to capture Hydrogen Bromide (HBr) gas. Standard kilns cannot handle

this safely.

Segregation Workflow
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The following diagram illustrates the decision logic for disposing of this compound.

Waste Generation:
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Figure 1: Waste Stream Decision Matrix. Note that adding brominated compounds to a non-
halogenated stream effectively converts the entire container to "Halogenated" status for
disposal pricing and regulatory purposes.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid (Excess Reagent)

e PPE Required: Nitrile gloves (double gloved recommended), lab coat, safety glasses, and
N95 dust mask (or fume hood operation).

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.
e Labeling:

o Affix a hazardous waste label immediately.

o Write full chemical name: "3-Bromopyridine-2,5-diamine".

o Check hazard boxes: Toxic, Irritant.

o Crucial: Clearly mark "CONTAINS HALOGENS (BROMINE)".[1]

o Transfer: Transfer solid using a disposable spatula. Do not generate dust.[2] Wipe the
spatula with a solvent-dampened tissue and add the tissue to the solid waste.

o Storage: Store in the Satellite Accumulation Area (SAA) away from oxidizers (e.g., nitric acid)
and acids.

Scenario B: Disposal of Reaction Mixtures (Liquids)

e pH Verification: Dip a pH strip into the waste solution.

o If Acidic (pH < 4): Slowly add Sodium Bicarbonate (NaHCO3) or dilute Sodium Hydroxide
(NaOH) until pH is neutral (pH 6-8). Reason: Prevents heating when added to the bulk
waste container.

e Solvent Selection:
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o Because the molecule contains Bromine, the entire solution should ideally be treated as
Halogenated Waste.

o Pour into the carboy designated for "Halogenated Organic Solvents" (often the red can or
specific carboy).

e Logging: Record the volume and the approximate concentration of the brominated amine on
the waste log sheet attached to the carboy.

Emergency Contingencies: Spill Response

In the event of a spill, rapid containment prevents exposure and facility contamination.

Gently Sweep/Scoop

sy (et Sl (Avoid Dust Generat tion)

1. Alert & Evacuate 2. Don PPE 3 Assess State —¥ Double Bag in Label as Hazardous
(Immediate Area) (Gloves, Goggles, Lab Coat) . — Heavy Duty Plastic (Halogenated Solid)

Liquid/Solvent Spill Apply Absorbent Pads

or Vermiculite

Click to download full resolution via product page
Figure 2: Emergency Spill Response Workflow.
Spill Cleanup Notes:
e Do not use water to wash away a dry powder spill; this spreads the contamination.

o Decontamination: After bulk removal, wipe the surface with a 5% dilute acetic acid solution
(to solubilize residual amines) followed by water and soap. Dispose of all wipes as
hazardous solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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